Cas no 557794-38-4 (Dapsone-d)

Dapsone-d Properties

Names and Identifiers

• Dapsone-D8 (Major)
• 4-(4-amino-2,3,5,6-tetradeuteriophenyl)sulfonyl-2,3,5,6-tetradeuterioaniline
• 4,4 inverted exclamation mark-Sulfonylbisbenzeneamine-D8
• 4,4'-Sulfonylbis-benzen-2,3,5,6-d4-amine
• deuterated 4,4'-diaminodiphenylsulfone
• Dapsone-d
• 1ST10157
• CS-0093429
• 4-[4-amino(2,3,5,6-?H?)benzenesulfonyl](?H?)aniline
• Dapsone D8
• 4,4'-Diaminodiphenyl sulfone D8; DDS D8
• 4-[4-AMINO(2,3,5,6-(2)H?)BENZENESULFONYL]((2)H?)ANILINE
• 557794-38-4
• 4,4'-Sulfonylbisbenzeneamine-D8
• Dapsone-d8
• DTXSID00456285
• AS-57082
• 4,4-Diaminodiphenyl sulfone D8; DDS D8
• AKOS037645098
• G13234
• HY-B0688S
• 4,4′-Diaminodiphenyl sulfone D8
• DDS D8
• DA-72559
• +Expand

• MDL： MFCD03701158
• InChIKey： MQJKPEGWNLWLTK-PGRXLJNUSA-N
• Inchi： InChI=1S/C12H12N2O2S/c13-9-1-5-11(6-2-9)17(15,16)12-7-3-10(14)4-8-12/h1-8H,13-14H2/i1D,2D,3D,4D,5D,6D,7D,8D
• SMILES： C1=CC(=CC=C1N)S(=O)(=O)C2=CC=C(C=C2)N

Computed Properties

• Exact Mass: 248.06200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 256.11216277g/mol
• Heavy Atom Count: 17
• Complexity: 306
• Isotope Atom Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• LogP: 3.92700
• PSA: 94.56000
• Melting Point: 164-167°C